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Compound of Interest

Compound Name: 2-Chloro-6-fluorophenylhydrazine

CAS No.: 175276-74-1

Cat. No.: B070344

Get Quote

An In-Depth Technical Guide to 2-Chloro-6-fluorophenylhydrazine: Properties, Reactivity,

and Applications

Introduction: A Versatile Building Block in Modern
Chemistry
2-Chloro-6-fluorophenylhydrazine (CAS No. 175276-74-1) is a halogenated aromatic

hydrazine that has emerged as a pivotal intermediate in the fields of medicinal chemistry and

materials science. Its unique trifecta of functional groups—a nucleophilic hydrazine, an

electron-withdrawing chlorine atom, and a metabolically robust fluorine atom—provides a

powerful tool for synthetic chemists. This guide offers an in-depth exploration of its core

physical and chemical properties, reactivity profile, and practical applications, providing

researchers and drug development professionals with the technical insights necessary for its

effective utilization.

The strategic placement of the halogen atoms on the phenyl ring is not coincidental; it is a

deliberate design element for modulating the molecule's characteristics. The chlorine atom

tends to increase lipophilicity, which can improve a molecule's ability to penetrate biological
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membranes, while the fluorine atom is often incorporated to enhance metabolic stability and

binding affinity in drug candidates[1][2]. This interplay of properties makes 2-Chloro-6-
fluorophenylhydrazine a highly sought-after precursor for creating complex heterocyclic

structures, particularly in the synthesis of innovative pharmaceuticals and agrochemicals[1].

PART 1: Core Physicochemical Properties
The fundamental physical and chemical characteristics of a compound govern its behavior in

both storage and reaction conditions. 2-Chloro-6-fluorophenylhydrazine is a solid at room

temperature, necessitating specific handling procedures. Its key properties are summarized

below.

Property Value Source(s)

CAS Number 175276-74-1 [3]

Molecular Formula C₆H₆ClFN₂ [1][3]

Molecular Weight 160.58 g/mol [1][3]

Appearance White to off-white solid [4]

Melting Point 67-69 °C [4]

Boiling Point 210 °C at 760 mmHg [4]

InChI Key
CGMWMYHEKGCISN-

UHFFFAOYSA-N
[3]

Purity (Typical) ≥98%

PART 2: Chemical Reactivity and Mechanistic
Insights
The synthetic utility of 2-Chloro-6-fluorophenylhydrazine is primarily dictated by the

nucleophilic character of the hydrazine moiety, modulated by the electronic and steric effects of

the ortho-substituents.

Nucleophilicity and Steric Hindrance
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The hydrazine group (-NHNH₂) is inherently nucleophilic due to the lone pair of electrons on

the terminal nitrogen atom. This allows it to readily attack electrophilic centers, forming the

basis for many classical and modern chemical transformations. However, the presence of both

a chloro and a fluoro group at the ortho positions introduces significant electronic and steric

effects.

Inductive Effect: Both halogens are strongly electron-withdrawing, which decreases the

electron density on the phenyl ring and, by extension, slightly reduces the nucleophilicity of

the attached hydrazine compared to unsubstituted phenylhydrazine.

Steric Hindrance: The placement of two substituents adjacent to the point of attachment for

the hydrazine group creates steric bulk, which can influence the regioselectivity of its

reactions and may require more forcing conditions for transformations to proceed efficiently.

Key Synthetic Applications
This molecule is a cornerstone for building complex heterocyclic systems that are prevalent in

biologically active compounds.

Fischer Indole Synthesis: As a substituted hydrazine, it is a prime candidate for the Fischer

indole synthesis, reacting with ketones or aldehydes to form indoles—a privileged scaffold in

medicinal chemistry.

Pyrazole and Triazole Formation: It serves as a key intermediate in the synthesis of

fluorinated pharmaceuticals, particularly in the development of pyrazole and triazole

derivatives that exhibit biological activity[1]. These nitrogen-containing rings are crucial for

enhancing metabolic stability and binding affinity in drug candidates[1].

Dyes and Probes: Its electron-modulating properties also make it useful in the preparation of

specialized dyes and fluorescent probes[1].
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Caption: General reactivity workflow of 2-Chloro-6-fluorophenylhydrazine.

PART 3: Illustrative Synthesis Pathway
The most common and industrially scalable method for producing substituted phenylhydrazines

involves the diazotization of an aniline precursor followed by reduction. This ensures high

yields and purity.
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Caption: A typical two-step synthesis of 2-Chloro-6-fluorophenylhydrazine.

Experimental Protocol: Synthesis from 2-Chloro-6-
fluoroaniline
This protocol is an illustrative procedure based on established chemical principles for

phenylhydrazine synthesis[5][6].

Step 1: Diazotization of 2-Chloro-6-fluoroaniline

In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, combine 2-Chloro-6-fluoroaniline (1.0 eq) with 3M hydrochloric acid (4.0 eq).
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Cool the resulting slurry to 0-5 °C using an ice-salt bath. Causality: Low temperatures are

critical to prevent the premature decomposition of the diazonium salt to be formed.

Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water and add it dropwise to the

aniline slurry over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

Stir the reaction mixture for an additional 30 minutes at 0-5 °C to ensure complete formation

of the diazonium salt.

Step 2: Reduction of the Diazonium Salt

In a separate, larger vessel, prepare a solution of sodium sulfite (3.0 eq) in water. Cool this

solution to 10 °C.

Slowly add the cold diazonium salt solution from Step 1 to the sodium sulfite solution. The

rate of addition should be controlled to maintain the temperature below 20 °C. Causality: The

reduction reaction is exothermic; controlled addition prevents runaway reactions and

degradation of the product.

Once the addition is complete, allow the mixture to warm to room temperature and stir for 2-

4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the product can be extracted with a suitable organic solvent (e.g., ethyl

acetate), washed with brine, dried over anhydrous sodium sulfate, and concentrated under

reduced pressure to yield the crude product, which can be purified by recrystallization or

column chromatography.

PART 4: Safety, Handling, and Storage
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

2-Chloro-6-fluorophenylhydrazine.

GHS Hazard Information
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Pictogram GHS07 (Harmful)

Signal Word Warning[7]

Hazard Statements

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled. H315: Causes

skin irritation.[7] H319: Causes serious eye

irritation.[7] H335: May cause respiratory

irritation.[4][7]

Precautionary Statements

P261: Avoid breathing dust.[7] P280: Wear

protective gloves/eye protection/face protection.

[7] P302+P352: IF ON SKIN: Wash with plenty

of soap and water. P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[8]

Handling and Storage Recommendations
Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of dust or vapors[9]. Ensure that eyewash stations and safety showers are

readily accessible[10].

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles or a face shield[7][9].

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials. The compound should be stored under an inert

atmosphere (e.g., nitrogen) at 2-8°C to prevent degradation, as it is sensitive to air and

light[4][9].

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention[7][10].
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention[10].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention[10].

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them two glasses of water to drink. Seek immediate medical attention[9].

Conclusion
2-Chloro-6-fluorophenylhydrazine is more than a simple chemical reagent; it is a strategically

designed building block that offers a unique combination of reactivity and stability. Its well-

defined physical properties and predictable chemical behavior, centered around the

nucleophilic hydrazine group, make it an invaluable asset in the synthesis of high-value

molecules, particularly in the pharmaceutical industry. By understanding its properties,

reactivity, and handling requirements as detailed in this guide, researchers can safely and

effectively harness its synthetic potential to drive innovation in drug discovery and materials

science.
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[https://www.benchchem.com/product/b070344/docs#physical-and-chemical-properties-of-2-
chloro-6-fluorophenylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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